Cas no 332388-60-0 (1,4-bis(5-chloro-2-methoxybenzenesulfonyl)piperazine)

• Product Name: 1,4-bis(5-chloro-2-methoxybenzenesulfonyl)piperazine
• CAS No: 332388-60-0
• MF: C₁₈H₂₀Cl₂N₂O₆S₂
• MW: 495.397200584412
• CID: 5943893
• PubChem ID: 1125106
• Update Time: 2025-05-22

1,4-bis(5-chloro-2-methoxybenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1,4-bis(5-chloro-2-methoxybenzenesulfonyl)piperazine
• 1,4-bis((5-chloro-2-methoxyphenyl)sulfonyl)piperazine
• Piperazine, 1,4-bis[(5-chloro-2-methoxyphenyl)sulfonyl]-
• SR-01000495774
• 332388-60-0
• EU-0045202
• VU0097099-2
• Oprea1_081320
• F0838-0052
• Z1725843251
• AKOS000597538
• CCG-112212
• SR-01000495774-1
• Oprea1_098115
• 1,4-bis[(5-chloro-2-methoxyphenyl)sulfonyl]piperazine

• Inchi： 1S/C18H20Cl2N2O6S2/c1-27-15-5-3-13(19)11-17(15)29(23,24)21-7-9-22(10-8-21)30(25,26)18-12-14(20)4-6-16(18)28-2/h3-6,11-12H,7-10H2,1-2H3
• InChI Key： YGGMPRNKTQUOAE-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC(Cl)=CC=C2OC)(=O)=O)CCN(S(C2=CC(Cl)=CC=C2OC)(=O)=O)CC1

Computed Properties

• Exact Mass: 494.0139841g/mol
• Monoisotopic Mass: 494.0139841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.478±0.06 g/cm3(Predicted)
• Boiling Point: 671.1±65.0 °C(Predicted)
• pka: -8.20±0.70(Predicted)

Additional information on 1,4-bis(5-chloro-2-methoxybenzenesulfonyl)piperazine

1,4-Bis(5-Chloro-2-Methoxybenzenesulfonyl)Piperazine: A Comprehensive Overview

The compound 1,4-bis(5-chloro-2-methoxybenzenesulfonyl)piperazine (CAS No. 332388-60-0) is a highly specialized chemical entity with significant applications in the field of organic synthesis and drug discovery. This compound is characterized by its unique structure, which combines a piperazine ring with two sulfonyl groups substituted with chloro and methoxy functionalities. The molecule's structural features make it a valuable building block in the construction of bioactive compounds, particularly in the development of novel therapeutic agents.

Piperazine, a six-membered ring containing two nitrogen atoms, is a versatile scaffold widely used in medicinal chemistry due to its ability to form hydrogen bonds and its capacity to accommodate various substituents. In the case of 1,4-bis(5-chloro-2-methoxybenzenesulfonyl)piperazine, the sulfonyl groups attached at the 1 and 4 positions of the piperazine ring introduce additional functional diversity. The benzenesulfonyl groups are electron-withdrawing moieties that can enhance the molecule's stability and reactivity in various chemical transformations.

The substituents on the benzene rings—specifically, the chloro and methoxy groups—play crucial roles in modulating the electronic properties and steric effects of the molecule. The chloro group introduces electron-withdrawing effects, which can influence the reactivity of the sulfonyl groups and enhance their electrophilic character. Conversely, the methoxy group contributes electron-donating effects through resonance, potentially affecting the overall electronic environment of the molecule and influencing its interactions with biological targets.

Recent advancements in synthetic methodology have enabled efficient routes to construct this compound. For instance, researchers have employed nucleophilic aromatic substitution strategies to introduce the sulfonyl groups onto the piperazine ring. These methods leverage the inherent reactivity of piperazine towards electrophilic substitution, facilitated by its lone pair-rich nitrogen atoms. Additionally, optimization of reaction conditions, such as temperature and solvent selection, has significantly improved yields and purity levels.

The application of 1,4-bis(5-chloro-2-methoxybenzenesulfonyl)piperazine extends beyond its role as an intermediate in organic synthesis. It has been explored as a potential lead compound in drug discovery programs targeting various therapeutic areas. For example, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential utility in anti-inflammatory therapies.

Moreover, this compound has shown promise as a template for designing selective inhibitors of protein kinases—a class of enzymes critical in cellular signaling processes. The sulfonyl groups on the piperazine ring can serve as binding motifs for ATP pockets on kinase targets, making this compound an attractive candidate for further optimization into potent kinase inhibitors.

From an environmental perspective, understanding the fate and behavior of 1,4-bis(5-chloro-2-methoxybenzenesulfonyl)piperazine is essential for assessing its potential impact on ecosystems. Research into its degradation pathways under different environmental conditions has revealed that it undergoes hydrolysis under alkaline conditions to yield simpler byproducts. These findings are critical for ensuring responsible use and disposal practices within industrial settings.

In conclusion, 1,4-bis(5-chloro-2-methoxybenzenesulfonyl)piperazine stands as a testament to the ingenuity of modern organic synthesis and its pivotal role in advancing drug discovery efforts. Its unique structural features and versatile functional groups position it as a valuable tool for chemists seeking to design innovative therapeutic agents. As research continues to uncover new applications and optimize synthetic routes for this compound, its significance within both academic and industrial contexts will undoubtedly grow.